Cas no 1594061-05-8 (2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl)-
• CAS No: 1594061-05-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5799625
• Update Time: 2025-05-26

2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl)-

• Inchi： 1S/C11H15NO2S/c1-8-6-12(5-4-10(8)14)11-3-2-9(7-13)15-11/h2-3,7-8,10,14H,4-6H2,1H3
• InChI Key： NFXZTNVCFZPRCK-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(N2CCC(O)C(C)C2)=CC=1

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 415.2±45.0 °C(Predicted)
• pka: 14.79±0.40(Predicted)

Additional information on 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl)-

Introduction to 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) (CAS No. 1594061-05-8) stands out due to its unique structural properties and potential applications. This compound, characterized by its thiophene core and functionalized piperidine ring, has garnered significant attention in recent years for its role in the development of novel therapeutic agents and catalysts.

The molecular structure of 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) encompasses a thiophene ring substituted with a formyl group at the 2-position and a piperidine ring at the 5-position. The presence of a hydroxyl group on the piperidine ring introduces additional reactivity, making this compound a versatile intermediate in organic synthesis. Its unique combination of heterocyclic rings and functional groups allows for diverse chemical transformations, which are essential for the development of complex molecules.

In recent years, there has been a surge in research focused on thiophene derivatives due to their broad spectrum of biological activities. Studies have shown that thiophene-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) is no exception and has been explored for its potential in drug discovery. Its ability to act as a precursor for more complex molecules has made it a valuable asset in synthetic chemistry.

The synthesis of 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) involves multi-step organic reactions that highlight the compound's synthetic utility. The formyl group on the thiophene ring can participate in condensation reactions with various nucleophiles, while the hydroxyl group on the piperidine ring can undergo etherification or esterification. These reactions are crucial for constructing more intricate molecular architectures, which are often required for achieving specific biological activities.

One of the most promising applications of 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted in cancer therapy. Researchers have found that thiophene derivatives can effectively inhibit kinase activity by binding to their active sites. The structural features of this compound make it an ideal candidate for designing kinase inhibitors with high selectivity and potency.

In addition to its role in drug discovery, 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) has also been explored as a catalyst in various organic transformations. Its ability to facilitate reactions such as cross-coupling and oxidation makes it a valuable tool in synthetic chemistry. These catalytic applications not only enhance reaction efficiency but also provide new pathways for the synthesis of complex molecules.

The latest research on 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) has revealed its potential in material science as well. Studies have shown that this compound can be used to develop novel polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in advanced materials and coatings.

The development of new synthetic methodologies for 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) continues to be an active area of research. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only improve the yield and purity of the compound but also minimize environmental impact.

The future prospects of 2-Thiophenecarboxaldehyde, 5-(4-hydroxy-3-methyl-1-piperidinyl) are vast and multifaceted. As our understanding of its chemical properties grows, so does its potential for applications across various fields. Whether it is used as a building block for new drugs or as a catalyst for advanced materials, this compound is poised to make significant contributions to science and technology.